Cas no 881040-20-6 (4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole)
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole
- AKOS001476042
- STK893269
- 881040-20-6
- CS-0366531
- BBL020580
-
- Inchi: 1S/C14H8Cl3N/c15-9-3-1-8(2-4-9)13-7-10-11(16)5-6-12(17)14(10)18-13/h1-7,18H
- InChI Key: VBRUAVAYHAMVPM-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2C=C(C3C=CC(=CC=3)Cl)NC=21)Cl
Computed Properties
- Exact Mass: 294.972232Da
- Monoisotopic Mass: 294.972232Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 15.8Ų
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM233059-1g |
4,7-Dichloro-2-(4-chlorophenyl)-1H-indole |
881040-20-6 | 95%+ | 1g |
$746 | 2021-08-04 | |
| Chemenu | CM233059-1g |
4,7-Dichloro-2-(4-chlorophenyl)-1H-indole |
881040-20-6 | 95%+ | 1g |
$384 | 2023-02-01 | |
| TRC | D438223-10mg |
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole |
881040-20-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D438223-50mg |
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole |
881040-20-6 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D438223-100mg |
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole |
881040-20-6 | 100mg |
$ 185.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437201-1g |
4,7-Dichloro-2-(4-chlorophenyl)-1H-indole |
881040-20-6 | 97% | 1g |
¥3332.00 | 2024-04-27 |
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole
Professional Introduction to 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole (CAS No. 881040-20-6)
4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole, identified by the Chemical Abstracts Service Number (CAS No.) 881040-20-6, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of multiple chlorine substituents on the indole core enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.
The structural features of 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole make it a promising candidate for further derivatization and exploration in drug discovery. The indole ring itself is a well-documented scaffold in medicinal chemistry, with numerous examples of indole derivatives exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the dichloro and chlorophenyl groups, suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes.
In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that modifications at the 2-, 3-, 4-, 5-, 6-, 7-, and 8-position of the indole ring can significantly alter the pharmacological profile of these compounds. For instance, derivatives with electron-withdrawing groups at these positions often exhibit enhanced binding affinity to biological targets. The compound 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole is no exception and has been investigated for its potential as a building block in the synthesis of novel therapeutic agents.
The dichloro substitution at the 4- and 7-positions introduces electrophilic centers that can participate in nucleophilic aromatic substitution reactions, allowing for further functionalization. This reactivity makes the compound a versatile intermediate for constructing more complex molecules. Additionally, the presence of a chlorophenyl group at the 2-position adds another layer of complexity, potentially influencing both the electronic properties and steric environment of the indole core. These features make 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole an attractive starting point for exploring new chemical entities.
One area where this compound has shown promise is in the development of small-molecule inhibitors targeting enzymes involved in cancer progression. Indole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes that play a role in cell signaling pathways associated with tumor growth. For example, research has indicated that certain indole-based compounds can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells. The structural motif of 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole aligns well with this area of investigation, suggesting potential applications in oncology research.
Furthermore, the compound has been explored for its antimicrobial properties. Indole derivatives are known to exhibit activity against a range of bacterial and fungal pathogens due to their ability to interfere with essential cellular processes. The chlorine substituents in 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole may enhance its interaction with microbial targets by increasing lipophilicity or by participating in hydrogen bonding interactions. This has led to interest in using this compound as a precursor for developing novel antimicrobial agents capable of overcoming existing drug resistance mechanisms.
The synthesis of 4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole typically involves multi-step organic reactions starting from commercially available precursors such as tryptophan or tryptamine derivatives. The introduction of chlorine atoms at specific positions requires careful selection of reaction conditions and reagents to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex indole derivatives like this one, making it more accessible for medicinal chemists to explore its full potential.
In conclusion,4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole (CAS No. 881040-20-6) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique substitution pattern makes it a valuable intermediate for synthesizing novel bioactive molecules targeting various diseases including cancer and infections. As our understanding of biological pathways continues to grow,4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole is likely to play an important role in future drug discovery efforts.
881040-20-6 (4,7-Dichloro-2-(4-Chlorophenyl)-1h-Indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)